Cas no 1203579-57-0 (4-BROMO-3-CHLORO-7-(TRIFLUOROMETHYL)QUINOLINE)

• Product Name: 4-BROMO-3-CHLORO-7-(TRIFLUOROMETHYL)QUINOLINE
• CAS No: 1203579-57-0
• MF: C₁₀H₄BrClF₃N
• MW: 310.497671127319
• CID: 4471393
• PubChem ID: 45925778
• Update Time: 2025-06-15

4-BROMO-3-CHLORO-7-(TRIFLUOROMETHYL)QUINOLINE Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-3-CHLORO-7-(TRIFLUOROMETHYL)QUINOLINE
• 4-Bromo-3-chloro-7-trifluoromethylquinoline
• Quinoline, 4-bromo-3-chloro-7-(trifluoromethyl)-
• MFCD13619714
• 1203579-57-0
• DTXSID20672667

• Inchi： 1S/C10H4BrClF3N/c11-9-6-2-1-5(10(13,14)15)3-8(6)16-4-7(9)12/h1-4H
• InChI Key： QRVMTBOPSHDOOI-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C(F)(F)F)C=2)C(Br)=C(Cl)C=1

Computed Properties

• Exact Mass: 308.91677Da
• Monoisotopic Mass: 308.91677Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-BROMO-3-CHLORO-7-(TRIFLUOROMETHYL)QUINOLINE

Professional Introduction to 4-BROMO-3-CHLORO-7-(TRIFLUOROMETHYL)QUINOLINE (CAS No: 1203579-57-0)

4-BROMO-3-CHLORO-7-(TRIFLUOROMETHYL)QUINOLINE, with the CAS number 1203579-57-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This quinoline derivative is characterized by its bromo, chloro, and trifluoromethyl substituents, which contribute to its unique chemical properties and potential biological activities. The compound's structure makes it a valuable intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting infectious diseases and cancer.

The quinoline scaffold is a well-documented class of heterocyclic compounds with a rich history in drug discovery. Quinolines and their derivatives have been instrumental in the development of drugs such as chloroquine, which remains relevant in the treatment of malaria. The introduction of halogenated and fluorinated groups into the quinoline core enhances its pharmacokinetic properties, including bioavailability and metabolic stability. Specifically, the trifluoromethyl group is known to improve binding affinity to biological targets, making it a preferred moiety in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel antiviral and anticancer agents. 4-Bromo-3-chloro-7-(trifluoromethyl)quinoline has emerged as a promising candidate in this context. Its structural features suggest potential interactions with viral proteases and kinases, which are critical targets for antiviral therapy. For instance, studies have demonstrated that quinoline derivatives can inhibit the replication of RNA viruses by targeting their polymerase enzymes. The halogenated substituents may enhance the compound's ability to penetrate biological membranes, thereby increasing its therapeutic efficacy.

Moreover, the compound's potential role in oncology research is noteworthy. Cancer cells often exhibit altered signaling pathways that can be exploited for therapeutic intervention. The bromo and chloro groups in 4-bromo-3-chloro-7-(trifluoromethyl)quinoline may facilitate interactions with key enzymes involved in cell proliferation and survival. Preclinical studies have indicated that such quinoline derivatives can induce apoptosis in cancer cells by modulating mitochondrial function. The trifluoromethyl group further contributes to this effect by enhancing the compound's lipophilicity, allowing it to cross the blood-brain barrier more effectively.

The synthesis of 4-bromo-3-chloro-7-(trifluoromethyl)quinoline involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the functionalization of a quinoline precursor using halogenating agents such as bromine and chlorine. The introduction of the trifluoromethyl group is often achieved through electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high purity.

From a chemical biology perspective, understanding the interactions between 4-bromo-3-chloro-7-(trifluoromethyl)quinoline and biological targets is crucial for optimizing its therapeutic potential. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its binding modes within target proteins. These structural insights have guided modifications to improve potency and selectivity. For example, computational modeling has revealed that subtle changes in the substituent arrangement can significantly enhance binding affinity without compromising solubility.

The pharmaceutical industry has shown particular interest in halogenated quinolines due to their versatility in drug design. The presence of multiple halogen atoms allows for further derivatization, enabling chemists to fine-tune pharmacological properties such as receptor binding affinity and metabolic stability. 4-Bromo-3-chloro-7-(trifluoromethyl)quinoline exemplifies this trend, as it serves as a versatile building block for more complex molecules. Its applications extend beyond antiviral and anticancer agents to include antimicrobial and anti-inflammatory drugs.

Recent advances in green chemistry have also influenced the synthesis of 4-bromo-3-chloro-7-(trifluoromethyl)quinoline. Researchers are increasingly adopting sustainable methodologies to minimize waste and reduce environmental impact. Catalytic processes and solvent-free reactions are being explored as alternatives to traditional synthetic routes. These innovations not only improve efficiency but also align with global efforts to promote sustainable pharmaceutical manufacturing.

The regulatory landscape for novel compounds like 4-bromo-3-chloro-7-(trifluoromethyl)quinoline is stringent but well-established. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving new drugs or intermediates for clinical use. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistency and purity throughout production. This rigorous oversight ensures that only compounds with demonstrated therapeutic value reach patients.

In conclusion, 4-bromo-3-chloro-7-(trifluoromethyl)quinoline (CAS No: 1203579-57-0) represents a significant advancement in medicinal chemistry due to its unique structural features and potential applications in treating various diseases. Its synthesis reflects cutting-edge organic chemistry techniques, while its biological activities underscore its importance in drug discovery efforts worldwide. As research continues to uncover new therapeutic uses for this compound, it is likely to remain a cornerstone of pharmaceutical innovation for years to come.